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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B15593411 Get Quote

Sophoraflavanone H: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the currently available information on

Sophoraflavanone H, a natural product isolated from Sophora moorcroftiana. While research

on this specific compound is emerging, this document consolidates its known chemical

properties and highlights the context of its discovery.

Core Chemical Data
Sophoraflavanone H is a polyphenol with a complex chemical structure. Its fundamental

properties are summarized below.

Property Value Citation

CAS Number 136997-68-7

Molecular Formula C₃₄H₃₀O₉

Molecular Weight 582.60 g/mol [1]

Biological Activity and Therapeutic Potential
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Detailed studies on the specific biological activities and mechanisms of action of

Sophoraflavanone H are limited in publicly accessible scientific literature. However, the

compound and its analogs have been identified as promising leads for antimicrobial and

antitumor drug development.[2][3]

Research on the source plant, Sophora moorcroftiana, indicates that its extracts, rich in

flavonoids, exhibit significant antibacterial activity, particularly against drug-resistant

Staphylococcus aureus (MRSA).[4] While this provides a promising context, direct experimental

data quantifying the antimicrobial or antitumor efficacy of Sophoraflavanone H is not yet

available.

It is important to distinguish Sophoraflavanone H from the more extensively studied

Sophoraflavanone G. While both are isolated from plants of the Sophora genus, their biological

activities and mechanisms of action may differ significantly.

Synthesis of Sophoraflavanone H
A total synthesis of Sophoraflavanone H has been successfully achieved, confirming its

absolute configuration.[3] This development is crucial for enabling further investigation into its

biological properties by providing a reliable source of the compound. The synthetic pathway

involves key steps such as a Rh-catalyzed asymmetric C-H insertion and a selective oxy-

Michael reaction to construct the dihydrobenzofuran and flavanone rings.[2][3]
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Caption: Key stages in the total synthesis of Sophoraflavanone H.

Future Outlook
The successful total synthesis of Sophoraflavanone H opens the door for comprehensive

biological evaluation. Future research is anticipated to focus on:
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Antimicrobial and Antitumor Screening: Quantifying the efficacy of Sophoraflavanone H
against a range of microbial pathogens and cancer cell lines.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Sophoraflavanone H.

Structure-Activity Relationship (SAR) Studies: Investigating how the chemical structure of

Sophoraflavanone H and its synthetic analogs relates to their biological activity.

This foundational chemical knowledge is the first step toward potentially unlocking the

therapeutic value of this complex natural product. Further in-depth biological studies are

required to fully understand its potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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